1-(4-chlorobenzenesulfonyl)-N'-[(1E)-(furan-2-yl)methylidene]piperidine-4-carbohydrazide

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-[(E)-furan-2-ylmethylideneamino]piperidine-4-carboxamide
• InChI: InChI=1S/C17H18ClN3O4S/c18-14-3-5-16(6-4-14)26(23,24)21-9-7-13(8-10-21)17(22)20-19-12-15-2-1-11-25-15/h1-6,11-13H,7-10H2,(H,20,22)/b19-12+
• InChI Key: ARLYVCKEGOCWTJ-XDHOZWIPSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NN=CC2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1CN(CCC1C(=O)N/N=C/C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H18ClN3O4S
• Molecular Weight: 395.9 g/mol

Description

The compound “1-(4-chlorobenzenesulfonyl)-N’-[(1E)-(furan-2-yl)methylidene]piperidine-4-carbohydrazide” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other biologically active compounds. The molecule also contains a sulfonyl group attached to a chlorobenzene ring, which is a common feature in sulfa drugs.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy and X-ray crystallography. Unfortunately, without specific data, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the sulfonyl chloride and the piperidine ring. Sulfonyl chlorides are typically electrophilic and can react with nucleophiles. Piperidines are basic and can be protonated.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Catalysis and Green Chemistry

• . Furfural, derived from biomass, serves as a starting material. The introduction of FeO_x enhances the dispersion of Ru and reduces Lewis acidity, resulting in improved catalytic performance. The dual catalyst system efficiently converts furfural into 1,4-pentanediol, a valuable chemical with applications in polymers, solvents, and pharmaceuticals.

Future Directions

The potential applications of this compound would depend on its biological activity. It could potentially be investigated for use in pharmaceuticals, particularly if it shows activity on the central nervous system.